![molecular formula C20H15BrClNO2 B4111595 N-[4-(benzyloxy)phenyl]-5-bromo-2-chlorobenzamide](/img/structure/B4111595.png)
N-[4-(benzyloxy)phenyl]-5-bromo-2-chlorobenzamide
Overview
Description
N-[4-(benzyloxy)phenyl]-5-bromo-2-chlorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of benzamide derivatives and has been found to exhibit promising biological activities, making it a potential candidate for drug development.
Mechanism of Action
The mechanism of action of N-[4-(benzyloxy)phenyl]-5-bromo-2-chlorobenzamide involves the inhibition of various enzymes such as PKC and GSK-3β. This leads to the modulation of various signaling pathways that are involved in the regulation of cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-(benzyloxy)phenyl]-5-bromo-2-chlorobenzamide include the inhibition of various enzymes, modulation of signaling pathways, and regulation of cell proliferation, differentiation, and survival. These effects make it a potential candidate for the treatment of various diseases such as cancer and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using N-[4-(benzyloxy)phenyl]-5-bromo-2-chlorobenzamide in lab experiments include its potent inhibitory activity against various enzymes, its potential applications in the field of medicinal chemistry, and its ability to modulate various signaling pathways. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to elucidate its mechanism of action.
Future Directions
There are several future directions that can be pursued with regards to N-[4-(benzyloxy)phenyl]-5-bromo-2-chlorobenzamide. These include further studies to elucidate its mechanism of action, the development of more potent and selective analogs, and the evaluation of its potential applications in the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, studies can be conducted to evaluate the potential toxicity and pharmacokinetic properties of this compound.
Scientific Research Applications
N-[4-(benzyloxy)phenyl]-5-bromo-2-chlorobenzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes such as protein kinase C (PKC) and glycogen synthase kinase-3β (GSK-3β), making it a potential candidate for the treatment of various diseases such as cancer and Alzheimer's disease.
properties
IUPAC Name |
5-bromo-2-chloro-N-(4-phenylmethoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15BrClNO2/c21-15-6-11-19(22)18(12-15)20(24)23-16-7-9-17(10-8-16)25-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULTKIVRCZQCATO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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